Cas no 999-79-1 (2-Pentyne, 4-chloro-4-methyl-)
2-Pentyne, 4-chloro-4-methyl- structure
Product Name:2-Pentyne, 4-chloro-4-methyl-
2-Pentyne, 4-chloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentyne, 4-chloro-4-methyl-
- 4-chloro-4-methylpent-2-yne
- NSC-525131
- DTXSID80404264
- 4-chloro-4-methyl-pent-2-yne
- NSC525131
- 999-79-1
-
- Inchi: 1S/C6H9Cl/c1-4-5-6(2,3)7/h1-3H3
- InChI Key: NSISWGKYJIDLAQ-UHFFFAOYSA-N
- SMILES: ClC(C#CC)(C)C
Computed Properties
- Exact Mass: 116.0392780g/mol
- Monoisotopic Mass: 116.0392780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 0Ų
2-Pentyne, 4-chloro-4-methyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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